(3-(5-(Furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)(furan-3-yl)methanone

• IUPAC Name: furan-3-yl-[3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C15H13N3O4/c19-15(11-4-7-20-9-11)18-5-3-10(8-18)13-16-14(22-17-13)12-2-1-6-21-12/h1-2,4,6-7,9-10H,3,5,8H2
• InChI Key: MLRBUOYITDTAFO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=NOC(=N2)C3=CC=CO3)C(=O)C4=COC=C4
• Molecular Formula: C15H13N3O4
• Molecular Weight: 299.28 g/mol

Description

The compound (3-(5-(Furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)(furan-3-yl)methanone is a synthetic molecule that has shown potential in scientific research applications.

Scientific Research Applications

Synthesis and Biological Evaluation

A novel series of derivatives related to the core structure of "(3-(5-(Furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)(furan-3-yl)methanone" have been synthesized and evaluated for their biological activities. For instance, compounds synthesized through microwave-assisted methods have shown promising anti-inflammatory and antibacterial properties (P. Ravula et al., 2016). Similarly, other studies have focused on the synthesis of heterocyclic compounds leveraging the furan moiety for potential therapeutic applications (S. Damavandi et al., 2012).

Molecular Docking and Antiviral Studies

The compound and its derivatives have been subject to molecular docking studies to predict their interaction with biological targets, underscoring their potential as molecular templates for drug discovery (S. Galal et al., 2010). This research avenue is critical for identifying new therapeutics, especially in the field of antiviral drug development.

Antimicrobial and Antioxidant Activities

Further, derivatives of this compound have been explored for their antimicrobial and antioxidant activities, indicating a broad spectrum of potential pharmacological applications. Research in this area provides insights into the compound's utility in combating infectious diseases and oxidative stress-related conditions (Golea Lynda, 2021).

Advanced Materials and Chemical Synthesis

Beyond biomedical applications, the compound's derivatives have been investigated for their roles in materials science and chemical synthesis. For example, the synthesis of furoxans from styrenes under basic or neutral conditions showcases the compound's versatility in organic synthesis and potential application in material sciences (R. Matsubara et al., 2013).